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Compound of Interest

Compound Name: Carbic anhydride

Cat. No.: B151864

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the physical properties of Carbic
anhydride, with a specific focus on its melting and boiling points. This document summarizes
key quantitative data, outlines detailed experimental protocols for property determination, and
presents a visual workflow for the synthesis and characterization of this compound.

Physical Properties of Carbic Anhydride

Carbic anhydride, systematically named cis-endo-5-norbornene-2,3-dicarboxylic anhydride, is
a white crystalline solid at room temperature. Its physical characteristics are crucial for its
application in various chemical syntheses, including the development of pharmaceutical
intermediates.

Quantitative Data Summary

The melting and boiling points of Carbic anhydride have been reported in various chemical
literature. The data is summarized in the table below for easy comparison.
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Physical Property Value Conditions
Melting Point 164-165 °C Ambient Pressure
164.5 °C Ambient Pressure[1]

165-167 °C Ambient Pressure[2][3]

166 °C Ambient Pressure

Boiling Point 110-125 °C 1 x 10-3 Torr[1]
251.61 °C (rough estimate)[2][3]

Experimental Protocols for Physical Property
Determination

Accurate determination of the melting and boiling points of Carbic anhydride is essential for its
identification and purity assessment. The following sections detail the standard methodologies
for these measurements.

Melting Point Determination

The melting point of a crystalline solid is the temperature at which it transitions from a solid to a
liquid phase. For a pure substance, this occurs over a narrow temperature range. The most
common laboratory methods for determining the melting point of Carbic anhydride involve the
use of a melting point apparatus or a Thiele tube.

Methodology using a Melting Point Apparatus (e.g., Mel-Temp):

o Sample Preparation: A small amount of dry, crystalline Carbic anhydride is finely powdered.
The powdered sample is then packed into a capillary tube, sealed at one end, to a height of
2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

« Initial Rapid Heating: The apparatus is heated rapidly to a temperature approximately 15-20
°C below the expected melting point of Carbic anhydride (~165 °C).
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e Slow Heating and Observation: The heating rate is then reduced to 1-2 °C per minute. The
sample is observed through the magnifying lens.

» Recording the Melting Range: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the last solid
crystal disappears is recorded as the end of the melting range. For pure Carbic anhydride,
this range should be narrow (typically 0.5-1 °C).

Methodology using a Thiele Tube:

o Sample Preparation: A capillary tube is prepared with Carbic anhydride as described
above.

o Apparatus Setup: The capillary tube is attached to a thermometer using a rubber band or a
small piece of tubing. The thermometer and attached capillary are then immersed in a Thiele
tube containing a high-boiling point liquid, such as mineral oil or silicone oil, ensuring the
sample is level with the thermometer bulb.

e Heating: The side arm of the Thiele tube is gently heated with a Bunsen burner. The design
of the tube allows for the circulation of the oil, ensuring uniform heating.

o Observation and Recording: The sample is observed as the temperature rises. The melting
range is recorded in the same manner as with the melting point apparatus.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. Due to the high melting point of Carbic anhydride, its
boiling point at atmospheric pressure is also high and can be challenging to measure without
decomposition. Therefore, it is often determined under reduced pressure.

Methodology for Boiling Point Determination at Reduced Pressure (Micro-scale):

o Apparatus Setup: A small amount of Carbic anhydride is placed in a test tube. A capillary
tube, sealed at one end, is inverted and placed inside the test tube with the open end
submerged in the molten anhydride. The test tube is then connected to a vacuum source and
a manometer.
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e Heating and Pressure Reduction: The sample is heated while the pressure is reduced to the
desired value (e.g., 1 x 10-3 Torr).

e Observation: As the sample is heated, a stream of bubbles will emerge from the open end of
the inverted capillary tube.

e Cooling and Recording: The heating is discontinued, and the apparatus is allowed to cool
slowly. The temperature at which the liquid just begins to enter the capillary tube is recorded
as the boiling point at that specific pressure.

Synthesis and Characterization Workflow

The synthesis of Carbic anhydride is a classic example of a Diels-Alder reaction, a powerful
tool in organic synthesis. The following diagram illustrates the typical workflow from synthesis
to the characterization of its physical properties.
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Workflow for Synthesis and Physical Property Determination of Carbic Anhydride

Reactants:
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- Maleic Anhydride
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with Literature Values

Click to download full resolution via product page

Caption: Synthesis and Characterization Workflow of Carbic Anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b151864#physical-properties-of-carbic-anhydride-
melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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